1-(Pyridin-2-ylamino)propan-2-one

Specification

• CAS No.: 108245-63-2
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol
• IUPAC Name: 1-(pyridin-2-ylamino)propan-2-one
• Standard InChI: InChI=1S/C8H10N2O/c1-7(11)6-10-8-4-2-3-5-9-8/h2-5H,6H2,1H3,(H,9,10)
• Standard InChI Key: ZTOJPZCHEATVLH-UHFFFAOYSA-N
• SMILES: CC(=O)CNC1=CC=CC=N1
• Canonical SMILES: CC(=O)CNC1=CC=CC=N1

Introduction

Chemical Identity and Structure

1-(Pyridin-2-yl)propan-2-one features a pyridine ring directly bonded to a propan-2-one group. This structural arrangement confers unique chemical reactivity and physical properties that make it valuable in various chemical applications. The compound has a molecular formula of C8H9NO with a molecular weight of 135.16 g/mol. The pyridine ring enhances its reactivity and improves its solubility profile in organic solvents, making it particularly useful in synthetic organic chemistry.

Nomenclature and Identification

The compound is recognized by several synonyms in chemical literature:

• 2-picolylmethylketone

• 2-acetonylpyridine

• (2-pyridyl)acetone

• 1-(2-pyridyl)acetone

• 1-(2-pyridyl)propan-2-one

• 1-(2-pyridyl)-2-propanone

Its Chemical Abstracts Service (CAS) number is 6302-02-9, providing a unique identifier for regulatory and research purposes.

Physical Properties

1-(Pyridin-2-yl)propan-2-one exhibits distinct physical characteristics that influence its handling and application in laboratory and industrial settings. The compound exists as an oil at room temperature, ranging in color from orange to very dark red.

Key Physical Parameters

The following table summarizes the essential physical properties of 1-(Pyridin-2-yl)propan-2-one:

Property	Value	Conditions
Boiling Point	175-180°C	2.50 Torr
Density	1.046±0.06 g/cm³	20°C, 760 Torr
Refractive Index	1.5310	589.3 nm, 20°C
Flash Point	85.7±27.8°C	-
pKa	4.20±0.12	Predicted
Physical Form	Oil	-
Color	Orange to Very Dark Red	-

These properties highlight the compound's relatively high boiling point and moderate density, characteristics typical of organic compounds containing both aromatic and ketone functional groups.

Solubility Profile

The compound demonstrates varying degrees of solubility across different solvents:

• Chloroform: Sparingly soluble

• DMSO: Slightly soluble

• Ethyl Acetate: Slightly soluble

• Methanol: Slightly soluble

This solubility pattern is consistent with its molecular structure, which contains both polar and non-polar regions, allowing interaction with a range of solvent types.

Synthesis Methods

The synthesis of 1-(Pyridin-2-yl)propan-2-one can be approached through several routes, drawing parallels from related pyridine derivatives. While the search results don't provide a direct synthesis method for this specific compound, we can draw insights from the synthesis of similar compounds.

Chemical Reactivity

The chemical behavior of 1-(Pyridin-2-yl)propan-2-one is governed by the presence of both the pyridine nitrogen (a basic site) and the ketone group (an electrophilic center).

Key Reaction Types

The compound can participate in various reaction types:

• Nucleophilic addition reactions at the carbonyl carbon

• Acid-base interactions involving the pyridine nitrogen

• Condensation reactions (aldol, Claisen, etc.) involving the methyl ketone portion

• Reduction of the ketone group to form corresponding alcohols

• Oxidation reactions potentially affecting both the pyridine ring and ketone moiety

These reaction pathways make the compound versatile as a synthetic intermediate in the preparation of more complex molecules.

Applications and Research Significance

1-(Pyridin-2-yl)propan-2-one serves as a valuable building block across multiple scientific and industrial domains, with applications spanning from pharmaceuticals to materials science.

Pharmaceutical Applications

The compound plays a significant role in pharmaceutical research and development. It serves as a key intermediate in the synthesis of various pharmaceuticals, particularly those with anti-inflammatory and analgesic properties. The unique structural features of the compound allow medicinal chemists to explore diverse structural modifications, potentially leading to novel therapeutic agents.

Agricultural Chemistry

In agricultural science, 1-(Pyridin-2-yl)propan-2-one contributes to the formulation of agrochemicals. It enhances the efficacy of pesticides and herbicides by improving their stability and absorption in plants. This application highlights the compound's role in sustainable agriculture and crop protection strategies.

Materials Science

The compound finds application in materials science, particularly in the development of advanced polymers and coatings. These materials demonstrate improved thermal and mechanical properties, contributing to innovations in material engineering. The presence of both the pyridine ring and ketone functionality enables unique polymer cross-linking and material functionalization.

Analytical Chemistry

As a reagent in analytical chemistry, 1-(Pyridin-2-yl)propan-2-one aids in the detection and quantification of various substances in complex mixtures. Its reactivity profile and spectroscopic properties make it suitable for specialized analytical applications.

Flavor and Fragrance Industry

The compound contributes to the synthesis of flavoring agents and fragrances. Its role in developing unique scents and tastes expands its commercial relevance beyond scientific research into consumer products.

Manufacturer	Product Description	Packaging	Price (USD)	Purity
TRC	1-Pyridin-2-yl-propan-2-one	50mg	$45	Not specified
American Custom Chemicals Corporation	1-PYRIDIN-2-YL-PROPAN-2-ONE	0.5g	$682	95.00%
AK Scientific	1-(2-Pyridyl)acetone	25g	$720	Not specified
SynQuest Laboratories	1-(Pyridin-2-yl)propan-2-one	1g	$192	Not specified
Dideu Industries Group Limited	1-PYRIDIN-2-YL-PROPAN-2-ONE	(Bulk)	$1.10/g	99.00%
Career Henan Chemical Co	1-PYRIDIN-2-YL-PROPAN-2-ONE	(Bulk)	$6.68/kg	97%-99%

This price variation reflects differences in production scale, purity standards, and packaging requirements across suppliers.